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5-Acetylsalicylamide spectroscopic
characterization data
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Compound Focus: 5-Acetylsalicylamide

CAS No.: 40187-51-7

Cat. No.: S664260

Physicochemical Properties

The table below summarizes the basic identifying information and properties of 5-Acetylsalicylamide (CAS
No. 40187-51-7) [1] [2].

Property Value |/ Description

CAS Number 40187-51-7 [3] [1]

Molecular Formula CgHgNO3 [3] [1]

Molecular Weight 179.17 g/mol [3] [1]

Melting Point 220-222 °C (lit.) [1] [2]

Density 1.2822 (rough estimate) [1]

pKa 6.57 + 0.18 (Predicted) [1]

Form White to Light Brown solid [1]

SMILES C(N)(=0)C1=CC(C(C)=0)=CC=C10 [3] [1]

© 2026 Smolecule. All rights reserved. 1/7 Tech Support


https://www.smolecule.com/products/s664260?utm_src=pdf-body
https://www.smolecule.com/products/s664260?utm_src=pdf-interest
https://www.smolecule.com/products/s664260?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1472008.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/346675
https://www.chemicalbook.com/SpectrumEN_40187-51-7_1HNMR.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1472008.htm
https://www.chemicalbook.com/SpectrumEN_40187-51-7_1HNMR.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1472008.htm
https://www.chemicalbook.com/SpectrumEN_40187-51-7_1HNMR.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1472008.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1472008.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/346675
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1472008.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1472008.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1472008.htm
https://www.chemicalbook.com/SpectrumEN_40187-51-7_1HNMR.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1472008.htm
https://www.smolecule.com/products/s664260?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Property

InChl Key

Value |/ Description

LWAQTCWTCCNHJR-UHFFFAOYSA-N [3] [1]

Spectroscopic Data

The available spectroscopic information is currently restricted to a reference to a 1H NMR spectrum and a

mass spectrum [3].

e Mass Spectrometry: The mass spectrum shows a molecular ion peak [M]* at m/z 179, consistent
with its molecular weight. Other major fragment ions are reported at m/z 147 (100% relative
abundance), m/z 162 (38.2%), and m/z 148 (9.1%) [3].

Experimental Protocol for Synthesis

The following method describes the synthesis of 5-Acetylsalicylamide, which could serve as a reference for

sample preparation prior to characterization [4].

e Reaction Type: Friedel-Crafts Acylation [4] [2].

¢ Reactants: Salicylamide and acetyl chloride [4].

e Catalyst System: A low-melting-point molten salt mixture of anhydrous aluminum chloride (AICl53)
and sodium chloride (NacCl) [4].

e Procedure [4]:

[e]

Prepare Catalyst: Melt AlCI3 (0.0648 mol) and NaCl (0.0648 mol) in a flask at 140°C with
stirring.

Add Reagent: Add salicylamide (0.036 mol) to the molten salt mixture.

Acylation: Slowly add acetyl chloride (0.0432 mol) dropwise over about 10 minutes while
maintaining the temperature at 140°C. Continue stirring for another 0.5 hours.

Work-up: After the reaction, slowly pour the mixture into an acidic ice-water solution (60 mL
containing 1 mL concentrated HCI). A yellowish solid will form. Stir for 30 minutes at room
temperature.

Isolation and Purification: Filter the suspension, wash the solid with hot water (80°C), and dry
at 80°C to get the crude product. Recrystallize the crude product from ethanol to obtain 5-
Acetylsalicylamide as a white solid.

¢ Reported Yield: 92.2% [4].
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This synthesis workflow can be visualized in the following diagram:
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Pathways for Obtaining Full Characterization Data

The search results lack the detailed, multi-technique spectroscopic data required for a comprehensive

comparison guide. The following workflow outlines the recommended steps to build a complete data set.
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(Synthesis or Commercial)
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Molecular Fingerprinting
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Full Spectral Assignment
(1H, 13C, 2D NMR)

Mass Analysis
(HRMS for Exact Mass)

Compile Data & Publish

Click to download full resolution via product page

¢ Confirm Structure & Purity: The first step is to ensure you have a pure sample. The reported
melting point (220-222 °C) [1] [2] can be used as a preliminary purity check. Techniques like
analytical HPLC and elemental analysis would provide further confirmation.
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¢ Molecular Fingerprinting: Infrared (IR) Spectroscopy is crucial for identifying key functional
groups, such as the amide carbonyl, the phenolic OH, and the acetyl group.

¢ Full Spectral Assignment: While a 1H NMR spectrum is referenced [3], a complete characterization
requires a 13C NMR spectrum and potentially 2D NMR experiments (like COSY, HSQC, HMBC) to
fully assign all proton and carbon signals and confirm the molecular structure.

e Mass Analysis: The cited low-resolution mass spectrum confirms the molecular ion [3]. For definitive
confirmation, High-Resolution Mass Spectrometry (HRMS) should be used to determine the exact
mass and molecular formula.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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